Cas no 1379149-84-4 (2-amino-3-(6-bromopyridin-3-yl)propan-1-ol)

• Product Name: 2-amino-3-(6-bromopyridin-3-yl)propan-1-ol
• CAS No: 1379149-84-4
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6177320
• PubChem ID: 130806123
• Update Time: 2025-05-20

2-amino-3-(6-bromopyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(6-bromopyridin-3-yl)propan-1-ol
• EN300-1905770
• 1379149-84-4

• Inchi： 1S/C8H11BrN2O/c9-8-2-1-6(4-11-8)3-7(10)5-12/h1-2,4,7,12H,3,5,10H2
• InChI Key： HVVGJFRQOMNWKU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CC(CO)N

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-(6-bromopyridin-3-yl)propan-1-ol

Introduction to 2-amino-3-(6-bromopyridin-3-yl)propan-1-ol (CAS No. 1379149-84-4)

2-amino-3-(6-bromopyridin-3-yl)propan-1-ol is a significant compound in the realm of pharmaceutical chemistry, featuring a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities. The molecular structure consists of a propyl chain linked to an amino group at one end and a brominated pyridine ring at the other, creating a versatile scaffold for further chemical modifications and functionalization. This compound, identified by the CAS number 1379149-84-4, represents an important intermediate in the synthesis of various pharmacologically relevant molecules.

The primary interest in 2-amino-3-(6-bromopyridin-3-yl)propan-1-ol stems from its dual functionality, which allows for the exploration of multiple therapeutic pathways. The presence of both an amino group and a brominated pyridine moiety provides a strategic platform for medicinal chemists to develop novel inhibitors, modulators, or agonists targeting specific biological receptors or enzymes. Recent advancements in drug discovery have highlighted the importance of such multifunctional compounds, as they often exhibit enhanced binding affinities and selectivity compared to simpler molecules.

In the context of contemporary pharmaceutical research, 2-amino-3-(6-bromopyridin-3-yl)propan-1-ol has been investigated for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The brominated pyridine component is particularly noteworthy, as it is a common structural motif found in many approved drugs due to its ability to interact with biological targets with high precision. For instance, studies have demonstrated that pyridine-based compounds can modulate neurotransmitter receptors, making them valuable candidates for therapies targeting conditions such as depression, anxiety, and epilepsy.

The propyl chain in 2-amino-3-(6-bromopyridin-3-yl)propan-1-ol offers additional opportunities for structural diversification. By introducing different substituents along this chain, researchers can fine-tune the physicochemical properties of the compound, such as solubility, metabolic stability, and pharmacokinetic profiles. This flexibility is crucial in optimizing drug candidates for clinical use. Moreover, the amino group provides a site for further derivatization, enabling the synthesis of amides, esters, or other functional groups that may enhance biological activity or improve drug-like properties.

Recent publications have explored the use of 2-amino-3-(6-bromopyridin-3-yl)propan-1-ol as a building block in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and autoimmune disorders. By designing molecules that disrupt these interactions, researchers aim to develop therapies that can modulate disease progression effectively. The brominated pyridine moiety in 2-amino-3-(6-bromopyridin-3-yl)propan-1-ol has been shown to facilitate interactions with specific residues on target proteins, making it an attractive component for PPI modulators.

The synthesis of 2-amino-3-(6-bromopyridin-3-ylopropanol) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by protection-deprotection strategies to selectively modify the amino group. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the environmental impact and cost associated with traditional approaches. These improvements are essential for scaling up production while maintaining quality control standards.

In addition to its pharmaceutical applications, 2-amino-(6-bromo-pyridin(3H)-yl)-propa-n(1 ol) has shown promise in materials science research. The unique combination of functional groups makes it a suitable candidate for designing polymers or coordination complexes with tailored properties. For example, metal complexes derived from this compound could exhibit enhanced luminescence or catalytic activity, opening new avenues for applications in optoelectronics and green chemistry.

The growing interest in 2-amino-(propa-n(1 ol)-3-yI)-6-bromo-pyridine underscores its versatility as a chemical entity. As research continues to uncover new biological targets and therapeutic strategies, compounds like this will play an increasingly important role in drug discovery and development. The ability to modify its structure while retaining key functional elements allows medicinal chemists to explore diverse chemical spaces efficiently.

Future studies may focus on exploring derivatives of 1379149 84 4, particularly those designed to enhance bioavailability or reduce toxicity. Computational modeling techniques can be employed to predict how different substituents will affect the compound's behavior within biological systems before experimental validation is undertaken. This approach not only accelerates discovery but also reduces reliance on trial-and-error experimentation.

The role of CAS No 1379149 84 4 as an intermediate compound highlights its importance beyond being just another synthetic intermediate—it represents a node within larger networks of chemical reactivity that enable innovation across multiple disciplines including medicine and materials science.